Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†
Chemical Communications Pub Date: 2021-06-29 DOI: 10.1039/D1CC02695J
Abstract
Glycation of human Aβ (hAβ) is implicated to induce the deposition of amyloid aggregates found in the Alzheimer's disease (AD)-affected brain. Murine Aβ (mAβ) differs from hAβ in three different amino acid residues (Gly5, Phe10, and Arg13) and is less likely to form amyloid aggregates. Herein, we report that the advanced glycated end products of mAβ40 over hAβ40 are distinctly generated. The different glycation between the two peptides can govern their aggregation kinetics, structural transition, and cytotoxicity.
Recommended Literature
- [1] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [2] Aggregated-fluorescent detection of PFAS with a simple chip
- [3] An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†
- [4] Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields
- [5] An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†
- [6] An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†
- [7] An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†
- [8] An astrophysically-relevant mechanism for amino acid enantiomer enrichment
- [9] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [10] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†